Cas no 2639450-53-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,1,2,2-tetrafluoroethoxy)benzoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,1,2,2-tetrafluoroethoxy)benzoic acid
• CAS No: 2639450-53-4
• MF: C₂₄H₁₇F₄NO₅
• MW: 475.389100790024
• CID: 5665727
• PubChem ID: 165902512
• Update Time: 2025-07-23

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,1,2,2-tetrafluoroethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(1,1,2,2-tetrafluoroethoxy)benzoic acid
• 2639450-53-4
• EN300-27727039
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,1,2,2-tetrafluoroethoxy)benzoic acid

• Inchi： 1S/C24H17F4NO5/c25-22(26)24(27,28)34-20-10-9-13(21(30)31)11-19(20)29-23(32)33-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-11,18,22H,12H2,(H,29,32)(H,30,31)
• InChI Key： DKUFBIMXOZXLPN-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(OC1C=CC(C(=O)O)=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 475.10428529g/mol
• Monoisotopic Mass: 475.10428529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,1,2,2-tetrafluoroethoxy)benzoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,1,2,2-tetrafluoroethoxy)benzoic Acid (CAS No. 2639450-53-4)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,1,2,2-tetrafluoroethoxy)benzoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2639450-53-4, features a complex molecular structure that includes a fluorenyl moiety and a tetrafluoroethoxy group, making it a promising candidate for various biochemical applications.

The structural design of this molecule incorporates several key functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a methoxycarbonyl group and an amino group in the molecule suggests its utility in the synthesis of peptidomimetics and other bioactive molecules. Furthermore, the fluorenyl substituent enhances the solubility and stability of the compound, which is crucial for its use in pharmaceutical formulations.

In recent years, there has been a growing interest in the development of novel compounds with enhanced pharmacological properties. The combination of the fluorenyl and tetrafluoroethoxy groups in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,1,2,2-tetrafluoroethoxy)benzoic acid makes it an attractive scaffold for further derivatization and optimization. These modifications can lead to the discovery of new therapeutic agents with improved efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The fluorenyl moiety can be used as a fluorescent label for imaging purposes, allowing researchers to track the distribution and metabolism of the compound in vivo. This capability is particularly valuable in preclinical studies where understanding the pharmacokinetics of a drug is essential for its successful development.

The tetrafluoroethoxy group adds another layer of complexity to the molecule, influencing its interactions with biological targets. This group has been shown to enhance binding affinity and selectivity in several drug candidates, making it a valuable feature for medicinal chemists. By leveraging this property, researchers can design molecules that are more effective at interacting with their intended targets while minimizing off-target effects.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. These compounds often exhibit improved metabolic stability and bioavailability compared to their non-fluorinated counterparts. The use of 1,1,2,2-tetrafluoroethoxy groups in particular has been associated with enhanced lipophilicity and cell membrane permeability, which are critical factors for oral bioavailability.

The methoxycarbonyl group in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,1,2,2-tetrafluoroethoxy)benzoic acid also plays a significant role in its chemical behavior. This group can be used as a protecting group during synthetic procedures or as a site for further functionalization. Its ability to enhance the solubility and stability of the molecule makes it an ideal candidate for various pharmaceutical applications.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,1,2,2-tetrafluoroethoxy)benzoic acid (CAS No. 2639450-53-4) is a versatile compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features make it an excellent candidate for further research and development. By exploring its pharmacological properties and exploring new synthetic pathways, researchers can unlock new therapeutic possibilities that could benefit patients worldwide.